molecular formula C12H11ClN2O B8484025 6-(3-chlorophenyl)-4-ethylpyridazin-3(2H)-one

6-(3-chlorophenyl)-4-ethylpyridazin-3(2H)-one

Cat. No.: B8484025
M. Wt: 234.68 g/mol
InChI Key: VEVKJCFIRDAVIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(3-chlorophenyl)-4-ethylpyridazin-3(2H)-one is a useful research compound. Its molecular formula is C12H11ClN2O and its molecular weight is 234.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11ClN2O

Molecular Weight

234.68 g/mol

IUPAC Name

3-(3-chlorophenyl)-5-ethyl-1H-pyridazin-6-one

InChI

InChI=1S/C12H11ClN2O/c1-2-8-7-11(14-15-12(8)16)9-4-3-5-10(13)6-9/h3-7H,2H2,1H3,(H,15,16)

InChI Key

VEVKJCFIRDAVIZ-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=NNC1=O)C2=CC(=CC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A RBF was charged with 4-(3-chlorophenyl)-2-ethyl-2-hydroxy-4-oxobutanoic acid (2.78 g, 10.8 mmol), hydrazine (0.510 ml, 16.2 mmol) and 11 mL of n-BuOH. A Dean-Stark apparatus fitted with a reflux condenser was attached, and the mixture was heated under nitrogen at 130° C. for 15 h. Upon cooling a precipitate formed, which was filtered, washed with cold EtOH, and dried. 6-(3-chlorophenyl)-4-ethylpyridazin-3(2H)-one was isolated as a white solid. MS m/z=235 [M+H]+. Calc'd for C12H11ClN2O: 234.68.
Name
4-(3-chlorophenyl)-2-ethyl-2-hydroxy-4-oxobutanoic acid
Quantity
2.78 g
Type
reactant
Reaction Step One
Quantity
0.51 mL
Type
reactant
Reaction Step One
Quantity
11 mL
Type
solvent
Reaction Step One

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